[(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]aminomethanesulfonate

• Molecular Formula: C11H12NO3S-
• Molecular Weight: 238.28 g/mol
• IUPAC Name: [(E)-3,4-dihydro-2H-naphthalen-1-ylideneamino]methanesulfonate
• InChI: InChI=1S/C11H13NO3S/c13-16(14,15)8-12-11-7-3-5-9-4-1-2-6-10(9)11/h1-2,4,6H,3,5,7-8H2,(H,13,14,15)/p-1/b12-11+
• InChI Key: XXHYQQDQNMGHBM-VAWYXSNFSA-M
• Isomeric SMILES: C1CC2=CC=CC=C2/C(=N/CS(=O)(=O)[O-])/C1
• Canonical SMILES: C1CC2=CC=CC=C2C(=NCS(=O)(=O)[O-])C1

Description

[(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]aminomethanesulfonate is a chemical compound with a complex structure that includes a tetrahydronaphthalene ring and a methanesulfonate group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]aminomethanesulfonate typically involves the reaction of 1,2,3,4-tetrahydronaphthalene with aminomethanesulfonic acid under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process might include steps such as purification through crystallization or distillation to remove any impurities and ensure the compound meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

[(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]aminomethanesulfonate can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various catalysts to facilitate the reactions. The conditions for these reactions typically involve controlled temperatures, pressures, and pH levels to ensure the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation might yield a sulfone or sulfoxide, while reduction could produce a simpler hydrocarbon derivative .

Scientific Research Applications

[(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]aminomethanesulfonate has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential biological activity and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for various diseases.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of [(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]aminomethanesulfonate involves its interaction with specific molecular targets and pathways. The compound may act by binding to certain enzymes or receptors, thereby modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

Similar Compounds

• [(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]amino 4-methoxybenzene-1-sulfonate
• [(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]amino benzenesulfonate
• (1E)-1,2,3,4-tetrahydronaphthalen-1-ylideneamino propane-1-sulfonate

Uniqueness

[(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]aminomethanesulfonate is unique due to its specific structural features, which confer distinct chemical and biological properties. Its tetrahydronaphthalene ring and methanesulfonate group make it particularly interesting for various applications, distinguishing it from other similar compounds .